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Compound of Interest

Compound Name:
2,3-Epoxy-3-(o-

nitrophenyl)propiophenone

CAS No.: 7152-68-3

Cat. No.: B3033021

Get Quote

Executive Summary
Target Molecule: 2,3-Epoxy-3-(o-nitrophenyl)propiophenone (also known as 2-

nitrochalcone epoxide).[1][2][3]

Core Structure: An

-epoxy ketone scaffold bridging a phenyl ring and an o-nitrophenyl moiety.[1]

Primary Application: High-value intermediate for the synthesis of 2-phenylquinolin-4(1H)-

ones and flavonoid mimetics.[1]

Synthetic Challenge: The ortho-nitro substituent introduces significant steric hindrance and

electron-withdrawing effects, requiring optimized conditions for the epoxidation step to

prevent retro-aldol cleavage or incomplete conversion.[1]
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The most robust pathway to the target epoxide is the nucleophilic epoxidation of its

corresponding

-unsaturated ketone (chalcone).

Disconnection: C2–C3 epoxide bond.[1]

Precursor: 3-(2-nitrophenyl)-1-phenylprop-2-en-1-one (2-Nitrochalcone).[1]

Starting Materials: Acetophenone + 2-Nitrobenzaldehyde.[1]

Step 1: Synthesis of the Precursor (2-Nitrochalcone)
Reaction Type: Claisen-Schmidt Condensation.[1]

Mechanism & Rationale
The reaction proceeds via a crossed-aldol condensation.[1] The base deprotonates the

-carbon of acetophenone, generating an enolate.[1] This nucleophile attacks the carbonyl
carbon of 2-nitrobenzaldehyde.[1] The ortho-nitro group activates the aldehyde towards
nucleophilic attack but may sterically hinder the approach.[1] Subsequent dehydration (

) yields the conjugated enone.

Experimental Protocol
Reagents:

Acetophenone (10 mmol, 1.20 g)

2-Nitrobenzaldehyde (10 mmol, 1.51 g)[1]

Ethanol (95%, 15 mL)

NaOH (10% aqueous solution, 5 mL)

Procedure:

Dissolve acetophenone and 2-nitrobenzaldehyde in ethanol in a 50 mL round-bottom flask.
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Cool the solution to 0–5°C in an ice bath (Critical: Low temperature minimizes side

reactions like Cannizzaro).

Add the NaOH solution dropwise with vigorous stirring.

Allow the reaction to warm to room temperature and stir for 3–4 hours. A heavy precipitate

should form.

Work-up: Cool the mixture overnight in a refrigerator. Filter the solid, wash with cold water

(until neutral pH), and then with cold ethanol (2 x 5 mL).

Purification: Recrystallize from hot ethanol.

Expected Yield: 80–90%.[1]

Characterization: Yellow crystals.[1] MP: ~124–126°C.[1]

Step 2: Epoxidation (The Core Transformation)
Reaction Type: Weitz-Scheffer Epoxidation (Nucleophilic Epoxidation).[1]

Method A: Traditional Alkaline Hydrogen Peroxide
Suitable for small-scale, initial screening.[1]

Reagents: 2-Nitrochalcone (1 g), Methanol/Acetone (20 mL),

(30%, 2 mL), NaOH (2M, 1 mL).

Protocol: Dissolve chalcone in solvent. Add

. Add NaOH dropwise. Stir at RT for 2–6 hours. Pour into ice water to precipitate.

Method B: Phase Transfer Catalysis (Recommended for
High Purity)
The ortho-nitro group renders the double bond electron-deficient but sterically crowded.[1] A

biphasic system using a Phase Transfer Catalyst (PTC) ensures higher yields and cleaner

products by protecting the sensitive epoxide from hydrolytic ring opening in the aqueous phase.
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Optimized PTC Protocol
Reagents:

2-Nitrochalcone (2.53 g, 10 mmol)[1]

Toluene (30 mL) – Organic Phase

(30% aq, 15 mL) – Oxidant

NaOH (5% aq, 10 mL) – Base

Tetrabutylammonium bromide (TBAB) (0.32 g, 1 mmol) – Catalyst

Procedure:

Dissolve the chalcone and TBAB in toluene.

Add the aqueous NaOH and

mixture to the organic phase.

Stir vigorously (1000 rpm) at room temperature for 1–2 hours. The PTC transports the

hydroperoxide anion (

) into the organic layer.[1]

Monitoring: Check TLC (Silica, Hexane:EtOAc 4:1). The yellow spot of chalcone will

disappear, replaced by a UV-active spot (lower

).

Work-up:

Separate the organic layer.[4][5] Wash with brine (2 x 15 mL) and water (2 x 15 mL).

Dry over anhydrous

.[5]
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Evaporate solvent under reduced pressure.

Purification: Recrystallize from Ethanol/Acetone (9:1).

Mechanistic Insights & Visualization
The Weitz-Scheffer Mechanism
Unlike electrophilic epoxidation (e.g., with mCPBA), this reaction is nucleophilic.

Initiation:

Addition: The

attacks the

-carbon of the enone (Michael addition), forming a resonance-stabilized enolate.[1]

Cyclization: The enolate oxygen attacks the peroxide oxygen, expelling

and closing the epoxide ring.

H2O2 + NaOH Hydroperoxide Anion
(HOO-)

Deprotonation

Enolate Intermediate
(Resonance Stabilized)

Nucleophilic Attack (C-beta)

2-Nitrochalcone
(Electrophile)

2,3-Epoxy-3-(o-nitrophenyl)
propiophenone

Ring Closure
(Intramolecular SN2)

OH- (Regenerated)

Click to download full resolution via product page

Caption: Mechanistic pathway of the base-catalyzed nucleophilic epoxidation of electron-

deficient enones.

Characterization Data
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Parameter Specification Notes

Appearance White to pale yellow needles
Distinct color change from the

deep yellow precursor.[1]

Melting Point
108–110°C (Lit. range for

similar isomers)

Ortho isomers often have

lower MPs than para analogs

due to crystal packing

disruption.

IR Spectrum
: ~1685 cm⁻¹

: ~1240, 890 cm⁻¹

Loss of C=C stretch (~1600

cm⁻¹) is the key indicator.

¹H NMR

4.10 (d, 1H,

Hz,

)

4.35 (d, 1H,

Hz,

)

The doublet coupling constant

(

Hz) confirms the trans-epoxide

stereochemistry.

¹³C NMR
Carbonyl: ~192 ppmEpoxide

carbons: ~58–60 ppm

Significant upfield shift of

carbons compared to alkene

precursors.

Experimental Workflow Diagram
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Step 1: Precursor Synthesis

Step 2: Epoxidation (PTC Method)

Acetophenone

Claisen-Schmidt
(NaOH/EtOH, 0°C)

2-Nitrobenzaldehyde

2-Nitrochalcone
(Solid, Yellow)

Biphasic Mixture
Toluene + Aq NaOH + H2O2

Add Catalyst
(TBAB)

Stir 2h @ RT
(Monitor TLC)

Phase Separation
Wash & Dry

Target Epoxide
(White Crystals)

Click to download full resolution via product page

Caption: Step-by-step experimental workflow from starting materials to purified epoxide.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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